Cas no 167498-52-4 (Methylthioninium Chloride)

Methylthioninium Chloride structure
Methylthioninium Chloride structure
Product Name:Methylthioninium Chloride
CAS No:167498-52-4
MF:C16H18ClN3S
MW:319.852221012115
CID:2355138
Update Time:2022-07-26

Methylthioninium Chloride Chemical and Physical Properties

Names and Identifiers

    • Methylthioninium Chloride
    • Inchi: 1S/C16H18N3S.ClH/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;/h5-10H,1-4H3;1H/q+1;/p-1
    • InChI Key: CXKWCBBOMKCUKX-UHFFFAOYSA-M
    • SMILES: CN(C)C1C=CC2N=C3C=CC(N(C)C)=CC3=[S+]C=2C=1.[Cl-]

Computed Properties

  • Exact Mass: 319.091
  • Monoisotopic Mass: 319.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 483
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.9A^2

Experimental Properties

  • Color/Form: Green fine crystalline powder
  • Density: 1
  • Melting Point: 190?°C (dec.)(lit.)
  • Flash Point: 45 °C
  • PSA: 47.38000
  • LogP: -0.49710

Methylthioninium Chloride Security Information

  • Storage Condition:2-8°C
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